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Compound of Interest

Compound Name: Ceftriaxone sodium salt

Cat. No.: B15604589

Welcome to the technical support center for ceftriaxone sodium salt. This resource is
designed for researchers, scientists, and drug development professionals to address common
issues related to the precipitation of ceftriaxone sodium in aqueous solutions during
experiments.

Frequently Asked Questions (FAQs)
Q1: What is the general solubility of ceftriaxone sodium salt?

Al: Ceftriaxone sodium is a white to yellowish-orange crystalline powder that is readily soluble
in water.[1][2] It is also sparingly soluble in methanol and very slightly soluble in ethanol.[1][3]
The pH of a 1% aqueous solution is approximately 6.7.[1][2]

Q2: Why is my ceftriaxone sodium solution changing color?

A2: The color of ceftriaxone sodium solutions can range from light yellow to amber. This color
change can depend on the length of storage, the concentration of the solution, and the diluent
used.[1][2][4] This change in color does not necessarily indicate a loss of potency, but any
significant deviation from the expected appearance should be investigated.

Q3: Can | refrigerate my reconstituted ceftriaxone sodium solution?
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A3: Yes, refrigeration is generally recommended to improve the stability of reconstituted
ceftriaxone sodium solutions.[5][6][7] Solutions stored at 4°C are typically stable for a longer
period than those stored at room temperature (25°C).[5] For instance, a 100 mg/mL solution in
sterile water is stable for up to 10 days when refrigerated, compared to 2 days at room
temperature.[8]

Troubleshooting Guide: Precipitation Issues
Issue 1: Immediate precipitation upon reconstitution.

Possible Cause 1: Incorrect Diluent. The choice of diluent significantly impacts the stability of
the ceftriaxone sodium solution. Using incompatible diluents can lead to immediate
precipitation.

Solution:

e Ensure you are using a recommended diluent. Compatible diluents include Sterile Water for
Injection, 0.9% Sodium Chloride, and 5% Dextrose in Water.[6][7][9]

e Crucially, avoid diluents containing calcium, such as Ringer's solution or Hartmann's solution,
as they will cause precipitation.[2][10][11]

Possible Cause 2: High Concentration. Attempting to prepare a solution at a concentration
exceeding its solubility limit in the chosen solvent and conditions can lead to precipitation.

Solution:

o Review the required concentration for your experiment. Ceftriaxone sodium is typically
prepared at concentrations ranging from 10 mg/mL to 40 mg/mL for intravenous infusion.[8]
[9] Higher concentrations, up to 100 mg/mL, are also achievable in specific diluents.[8][12]

e For concentrations of 250 mg/mL and higher, stability is reduced.[5]

Issue 2: Precipitation observed after a period of storage
(refrigerated or at room temperature).

Possible Cause 1: Temperature Effects. Lower temperatures generally increase stability, but in
some specific diluent combinations, refrigeration can promote precipitation.
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Solution:

¢ Solutions prepared with 5% Dextrose + 0.9% Sodium Chloride or 5% Dextrose + 0.45%
Sodium Chloride are incompatible when refrigerated and may precipitate.[9]

« |If you observe precipitation upon refrigeration, check your diluent composition. It may be
necessary to prepare the solution fresh and use it immediately.

Possible Cause 2: pH Shift. The stability of ceftriaxone sodium is pH-dependent. A shift in the
pH of the solution over time can lead to precipitation. The pH of maximum stability is reported
to be in the range of 2.5 to 4.5.[8] Stability is reduced in basic conditions.[5]

Solution:
e Ensure the pH of your final solution is within a stable range for ceftriaxone sodium.

« If buffering is possible for your application, consider using a buffer system to maintain the
optimal pH.

Possible Cause 3: Incompatibility with other components. If ceftriaxone sodium is mixed with
other drugs or substances in the same solution, chemical incompatibility can lead to
precipitation.

Solution:

» Ceftriaxone is known to be incompatible with vancomycin, fluconazole, and aminoglycosides.
[12]

» When administering with other drugs, either administer them sequentially and thoroughly
flush the line with a compatible fluid in between, or consult compatibility charts to ensure no
interactions will occur.[9][12]

Data Summary

Table 1: Solubility of Ceftriaxone Sodium Salt
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Solvent Solubility Reference

Readily soluble / 470,000 mg/L

Water 1][3
(22°C) [1][3]
Sparingly soluble / 32,000

Methanol [11[3]
mg/L (22°C)

Ethanol Very slightly soluble [1]

Acetone 200 mg/L [3]

PBS (pH 7.2) Approx. 10 mg/mL [13]

DMSO =50 mg/mL [14]

Table 2: Stability of Reconstituted Ceftriaxone Sodium Solutions

] Storage at

. Concentration

Diluent Room Temp Storage at 4°C Reference
(mg/mL)
(25°C)

Sterile Water for

o 100 2 days 10 days [8]
Injection
Sterile Water for

o 250, 350 24 hours 3 days [8]
Injection
0.9% Sodium

) 100 2 days 10 days [8]
Chloride
0.9% Sodium
] 250, 350 24 hours 3 days [8]

Chloride
5% Dextrose 100 2 days 10 days [8]
5% Dextrose 250 24 hours 3 days [5]
Lidocaine 1% 100 24 hours 10 days [8]
Lidocaine 2% 100 8 hours 8 days [5]
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Experimental Protocols

Protocol 1: Reconstitution for Intravenous (V) Administration

o Select a compatible diluent such as Sterile Water for Injection, 0.9% Sodium Chloride, or 5%
Dextrose in Water.[6][15]

e For al gvial, inject 10 mL of the chosen diluent to yield a concentration of approximately
100 mg/mL.[15]

o Shake the vial thoroughly until the powder is completely dissolved.[2]

e The reconstituted solution can be further diluted in a compatible 1V fluid to a final
concentration of 10-40 mg/mL for infusion.[9]

 Visually inspect the solution for any particulate matter before use. The solution should be
clear.[4]

Protocol 2: Reconstitution for Intramuscular (IM) Administration

For a 1 g vial, reconstitute with 3.5 mL of 1% Lidocaine solution.[15]

Shake the vial well until the powder is completely dissolved.[6]

The final concentration will be approximately 250 mg/mL.

Administer via deep intragluteal injection.[6]

Visual Troubleshooting Guides
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Caption: Troubleshooting workflow for ceftriaxone sodium precipitation.
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Caption: Key factors that can induce the precipitation of ceftriaxone sodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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